Cas no 114023-39-1 ((1-amino-2-methylsulfinylethyl)phosphonic acid)

• Product Name: (1-amino-2-methylsulfinylethyl)phosphonic acid
• CAS No: 114023-39-1
• MF: C₃H₁₀NO₄PS
• MW: 187.154560565948
• CID: 2612168
• PubChem ID: 14054273
• Update Time: 2025-04-21

(1-amino-2-methylsulfinylethyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• (1-amino-2-methylsulfinylethyl)phosphonic acid
• 114023-39-1
• [1-Amino-2-(methanesulfinyl)ethyl]phosphonic acid
• DTXSID90555130

• Inchi： 1S/C3H10NO4PS/c1-10(8)2-3(4)9(5,6)7/h3H,2,4H2,1H3,(H2,5,6,7)
• InChI Key： YOAWFLUSTUMHAY-UHFFFAOYSA-N
• SMILES： S(C)(CC(N)P(=O)(O)O)=O

Computed Properties

• Exact Mass: 187.00681597Da
• Monoisotopic Mass: 187.00681597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 120Ų